Cas no 126048-07-5 (Hexanoic acid, 6-[(tetrahydro-2H-pyran-2-yl)oxy]-, methyl ester)
![Hexanoic acid, 6-[(tetrahydro-2H-pyran-2-yl)oxy]-, methyl ester structure](https://www.kuujia.com/scimg/cas/126048-07-5x500.png)
126048-07-5 structure
Product name:Hexanoic acid, 6-[(tetrahydro-2H-pyran-2-yl)oxy]-, methyl ester
Hexanoic acid, 6-[(tetrahydro-2H-pyran-2-yl)oxy]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 6-[(tetrahydro-2H-pyran-2-yl)oxy]-, methyl ester
- methyl 6-(oxan-2-yloxy)hexanoate
- 126048-07-5
- SCHEMBL10705365
- DTXSID80449711
-
- Inchi: InChI=1S/C12H22O4/c1-14-11(13)7-3-2-5-9-15-12-8-4-6-10-16-12/h12H,2-10H2,1H3
- InChI Key: RXIZPTUJJOZXSR-UHFFFAOYSA-N
- SMILES: COC(=O)CCCCCOC1CCCCO1
Computed Properties
- Exact Mass: 230.15186
- Monoisotopic Mass: 230.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Hexanoic acid, 6-[(tetrahydro-2H-pyran-2-yl)oxy]-, methyl ester Related Literature
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Rui Xiong,Naihua Miao,Yan-Ling Li,Jian Zhou,Yuanchun Pan,Cuilian Wen,Bo Wu,Zhimei Sun RSC Adv., 2017,7, 8936-8943
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Debajyoti Das,Chandralina Patra Mater. Adv., 2021,2, 2055-2067
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Yuexia Zhang,Xingxing Wu,Lin Hao,Zeng Rong Wong,Sherman J. L. Lauw,Song Yang,Richard D. Webster Org. Chem. Front., 2017,4, 467-471
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Anthony W. Thomas,Paula K. Kuroishi,Maria M. Pérez-Madrigal,Andrew K. Whittaker,Andrew P. Dove Polym. Chem., 2017,8, 5082-5090
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Yu Tang,Jian Dou,Christopher M. Andolina,Yuting Li,Hongbin Ma,Stephen D. House,Xiaoyan Zhang,Judith Yang,Franklin (Feng) Tao Phys. Chem. Chem. Phys., 2018,20, 6440-6449
126048-07-5 (Hexanoic acid, 6-[(tetrahydro-2H-pyran-2-yl)oxy]-, methyl ester) Related Products
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